Eremantholide C

• CAS No.: 69883-97-2
• Molecular Formula: C19H22O6
• Molecular Weight: 346.4 g/mol
• IUPAC Name: (1S,3R,7Z,9R,12S,13R,15R)-13-hydroxy-3,7,12-trimethyl-13-prop-1-en-2-yl-10,14,16-trioxatetracyclo[7.5.1.13,6.012,15]hexadeca-5,7-diene-4,11-dione
• InChI: InChI=1S/C19H22O6/c1-9(2)19(22)18(5)15-12(23-16(18)21)6-10(3)11-7-14(20)17(4,24-11)8-13(15)25-19/h6-7,12-13,15,22H,1,8H2,2-5H3/b10-6-/t12-,13+,15+,17-,18-,19-/m1/s1
• InChI Key: YEIAHHGCPUIGOQ-ZMIPQNLBSA-N
• Isomeric SMILES: C/C/1=C/[C@@H]2[C@H]3[C@H](C[C@@]4(C(=O)C=C1O4)C)O[C@@]([C@]3(C(=O)O2)C)(C(=C)C)O
• SMILES: CC1=CC2C3C(CC4(C(=O)C=C1O4)C)OC(C3(C(=O)O2)C)(C(=C)C)O
• Synonyms: eremantholide C

Description

(1S,3R,7Z,9R,12S,13R,15R)-13-Hydroxy-3,7,12-trimethyl-13-prop-1-en-2-yl-10,14,16-trioxatetracyclo[7.5.1.13,6.012,15]hexadeca-5,7-diene-4,11-dione is a furofuran.
Eremantholide C is a natural product found in Lychnophora ericoides, Centaurea sulphurea, and other organisms with data available.

Scientific Research Applications

• Pharmacokinetics and Drug Development Potential

  • Eremantholide C exhibits high permeability and is predicted to have a high fraction absorbed in humans, making it a promising candidate for oral drug development, particularly for inflammation, hyperuricemia, and gout treatment (Caldeira et al., 2021).

• Trypanocidal Activity

  • This compound and its derivatives have been evaluated for trypanocidal activity. The parent compound shows significant activity against Trypanosoma cruzi, the parasite responsible for Chagas disease (Saúde-Guimarães et al., 2014).

• Antitumor Properties

  • In vitro studies demonstrate the antitumor potential of this compound against various human tumor cell lines, indicating its relevance in cancer research (Saúde-Guimarães et al., 2014).

• Chemical Synthesis and Analysis

  • There is ongoing research in the chemical synthesis and structural analysis of this compound and its derivatives, which is crucial for understanding its pharmacological properties and potential applications (Li & Hale, 2007).

• Stability and Quantification

  • Studies have been conducted to develop methods for the stability indication and quantification of this compound in extracts, which are vital for ensuring the quality and efficacy of formulations containing this compound (Henriques et al., 2017).

• Antibacterial Activity

  • This compound has been evaluated for its antibacterial properties, showing potential as an antibacterial agent (Saúde et al., 2002).

• Antidiabetic and Antilipidemic Effects

  • Research indicates that this compound may have beneficial effects in managing diabetes and lipid levels, contributing to its potential therapeutic applications (Eliza et al., 2009).